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Compound of Interest

Compound Name: 1,4-Oxathiane-2,6-dione

Cat. No.: B049946 Get Quote

CAS Number: 3261-87-8

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thiodiglycolic anhydride, a versatile

chemical intermediate with significant applications in the pharmaceutical industry. The

document details its chemical and physical properties, spectroscopic data, synthesis protocols,

and key applications, with a focus on its role in the synthesis of the mucolytic agent erdosteine

and as a building block for Serotonin Transporter (SERT) inhibitors used in the management of

central nervous system (CNS) disorders.

Chemical and Physical Properties
Thiodiglycolic anhydride is a white to off-white crystalline solid.[1] It is sensitive to moisture and

should be stored in a dry, inert atmosphere at room temperature.[1] Its solubility is limited in

methanol and it is soluble in DMSO.[1]
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Property Value Reference

Molecular Formula C₄H₄O₃S [2]

Molecular Weight 132.14 g/mol [2]

Melting Point 94 °C [3]

Boiling Point 158-159 °C at 12 Torr [1]

Density 1.468 ± 0.06 g/cm³ (Predicted) [1]

Appearance White to off-white solid [1]

Solubility DMSO, Methanol (Sparingly) [1]

SMILES O=C1CSCC(=O)O1 [1]

InChI
InChI=1S/C4H4O3S/c5-3-1-8-

2-4(6)7-3/h1-2H2
[4]

Spectroscopic Data
The structural characterization of Thiodiglycolic anhydride is supported by various

spectroscopic techniques.

¹H NMR Spectroscopy
Chemical Shift
(ppm)

Multiplicity Integration Assignment

Data not explicitly

found in search

results

- -

Methylene protons

adjacent to sulfur and

carbonyl groups

Infrared (IR) Spectroscopy
The IR spectrum of Thiodiglycolic anhydride is characterized by the presence of strong

carbonyl stretching frequencies typical for an anhydride.
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Wavenumber (cm⁻¹) Description

Specific peak values not detailed in search

results; spectrum available in NIST WebBook
C=O stretching (asymmetric and symmetric)

Mass Spectrometry
The mass spectrum of Thiodiglycolic anhydride provides confirmation of its molecular weight.

m/z Description

Specific m/z values not detailed in search

results; spectrum available in NIST WebBook
Molecular ion peak and fragmentation pattern

Experimental Protocols
Synthesis of Thiodiglycolic Anhydride from 2,2'-
Thiodiacetic Acid
This protocol describes the synthesis of Thiodiglycolic anhydride via the dehydration of 2,2'-

thiodiacetic acid using acetic anhydride.[1][5]

Materials:

2,2'-Thiodiacetic acid (3.0 g)

Acetic anhydride (15 mL)

Diethyl ether

Equipment:

50 mL round-bottom flask

Reflux condenser

Heating mantle
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Rotary evaporator

Procedure:

Accurately weigh 3.0 g of 2,2'-thiodiacetic acid and place it in a 50 mL round-bottom flask.[1]

[5]

Add 15 mL of acetic anhydride to the flask.[1][5]

Heat the reaction mixture to 65 °C and maintain at reflux for 4 hours.[1][5]

After the reaction is complete, remove the excess acetic anhydride and the acetic acid

byproduct by distillation under reduced pressure.[1][5]

To the residue, add an appropriate amount of diethyl ether and evaporate under reduced

pressure. Repeat this step 2-3 times to ensure the removal of residual acetic anhydride and

acetic acid.[1][5]

The final product, 2,2'-thiodiacetic anhydride, is obtained as a white solid powder.[1][5]

Dry the product at 40 °C overnight. The expected yield is approximately 98.7%.[1][5]

Applications in Drug Development
Thiodiglycolic anhydride serves as a crucial intermediate in the synthesis of several

pharmaceutical compounds.

Synthesis of Erdosteine
Thiodiglycolic anhydride is a key reactant in the synthesis of erdosteine, a mucolytic agent

used in the treatment of respiratory diseases.[2]

Diagram: Synthesis of Thiodiglycolic Anhydride and its Application in Erdosteine Synthesis
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Workflow for the Synthesis of Thiodiglycolic Anhydride and Erdosteine
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Caption: A simplified workflow illustrating the synthesis of Thiodiglycolic anhydride and its

subsequent use in the production of Erdosteine.

The mechanism of action of erdosteine involves its active metabolites, which possess free

sulfhydryl groups. These metabolites break the disulfide bonds in mucoproteins, reducing the

viscosity of mucus and aiding its clearance from the respiratory tract.[6][7] Additionally,

erdosteine and its metabolites exhibit antioxidant and anti-inflammatory properties.[8][9]

Diagram: Mechanism of Action of Erdosteine
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Click to download full resolution via product page

Caption: The metabolic activation of Erdosteine and its subsequent effect on mucus viscosity.

Synthesis of SERT Inhibitors
Thiodiglycolic anhydride is utilized as a reagent in the synthesis of positively charged

compounds that act as Serotonin Transporter (SERT) inhibitors.[10][11][12] These inhibitors

are valuable in the treatment of various central nervous system disorders, such as depression

and anxiety.[10][11]

The serotonin transporter is responsible for the reuptake of serotonin from the synaptic cleft

into the presynaptic neuron, which terminates the serotonergic signal.[13] By blocking this

transporter, SERT inhibitors increase the concentration of serotonin in the synapse, enhancing

its effects on postsynaptic receptors.[13]

Diagram: General Mechanism of SERT Inhibition at the Serotonergic Synapse
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Caption: Inhibition of the serotonin transporter (SERT) by a SERT inhibitor increases the

concentration of serotonin in the synaptic cleft.

Safety Information
Thiodiglycolic anhydride is classified as a corrosive and harmful substance.[1] It can cause

skin, eye, and respiratory irritation.[2] Appropriate personal protective equipment, including

gloves, safety glasses, and a lab coat, should be worn when handling this chemical. All work

should be conducted in a well-ventilated fume hood.

Conclusion
Thiodiglycolic anhydride (CAS 3261-87-8) is a valuable and versatile chemical intermediate

with significant applications in the pharmaceutical industry. Its utility in the synthesis of the

mucolytic drug erdosteine and as a precursor to SERT inhibitors for CNS disorders highlights

its importance in drug development. This technical guide provides a foundational understanding

of its properties, synthesis, and applications for researchers and scientists in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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